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Compound of Interest

Compound Name:
3-[6-(trifluoromethyl)-1H-

benzimidazol-2-yl]propan-1-ol

Cat. No.: B063137 Get Quote

An Examination of 2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)-benzimidazole and the

Therapeutic Potential of its Core Chemical Scaffold

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAS number 175135-15-6 identifies the chemical compound 2-(3-Hydroxy-N-propyl)-5-

(trifluoromethyl)-benzimidazole. While this specific molecule is sparsely documented in peer-

reviewed literature regarding its biological activity, it belongs to the well-studied class of

trifluoromethyl-substituted benzimidazoles. This class of compounds has garnered significant

attention in medicinal chemistry due to its diverse and potent biological activities. This guide

provides a comprehensive overview of the known properties of CAS 175135-15-6 and

extrapolates its potential therapeutic applications based on the broader family of trifluoromethyl

benzimidazoles.

The benzimidazole core is a privileged scaffold in drug discovery, and the addition of a

trifluoromethyl group can significantly enhance a molecule's metabolic stability, lipophilicity, and

binding affinity to biological targets. This often translates to improved pharmacokinetic and

pharmacodynamic properties.

Physicochemical Properties of CAS 175135-15-6
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Commercially available as a fragment for chemical synthesis, the fundamental properties of 2-

(3-Hydroxy-N-propyl)-5-(trifluoromethyl)-benzimidazole are summarized below. This data is

compiled from various chemical supplier catalogs.

Property Value Reference

Molecular Formula C₁₁H₁₁F₃N₂O --INVALID-LINK--

Molecular Weight 244.22 g/mol --INVALID-LINK--

Melting Point 139-141 °C --INVALID-LINK--

Boiling Point (Predicted) 431.9 ± 45.0 °C --INVALID-LINK--

Density (Predicted) 1.392 ± 0.06 g/cm³ --INVALID-LINK--

pKa (Predicted) 10.47 ± 0.10 --INVALID-LINK--

Appearance Solid --INVALID-LINK--

Primary Use
Fragment for drug discovery

and synthesis
--INVALID-LINK--

Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for CAS 175135-15-6 is not readily available in

published literature, the synthesis of 2-substituted-5-(trifluoromethyl)-benzimidazoles generally

follows established synthetic routes. A plausible synthetic pathway would involve the

condensation of 4-(trifluoromethyl)-1,2-phenylenediamine with a suitable carboxylic acid or its

derivative.

General Experimental Workflow for the Synthesis of 2-
Substituted-5-(trifluoromethyl)-benzimidazoles:
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Starting Materials:
4-(trifluoromethyl)-1,2-phenylenediamine

and a carboxylic acid (e.g., 4-hydroxybutanoic acid)

Condensation Reaction

Crude Product

Reaction Conditions:
Acid catalyst (e.g., HCl, p-TsOH)

High temperature or microwave irradiation

Work-up and Purification

Purification Techniques:
Recrystallization or Column Chromatography

Final Product:
2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)-benzimidazole

Characterization

Analytical Techniques:
NMR, Mass Spectrometry, IR Spectroscopy

Click to download full resolution via product page

Caption: General synthetic workflow for 2-substituted-5-(trifluoromethyl)-benzimidazoles.
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Potential Biological Activities and Signaling
Pathways
Although direct biological data for CAS 175135-15-6 is absent from the scientific literature, the

trifluoromethyl benzimidazole scaffold is associated with a wide array of biological activities.

These findings suggest potential avenues of research for derivatives of this compound.

Anticancer Activity - Ferroptosis Induction
Recent studies have highlighted the role of 2-(trifluoromethyl)benzimidazole derivatives as

inducers of ferroptosis, a form of programmed cell death characterized by iron-dependent lipid

peroxidation.

One identified mechanism involves the inhibition of the cystine/glutamate antiporter (system

Xc-). Inhibition of this transporter depletes intracellular cysteine, which is a key precursor for

the synthesis of glutathione (GSH). The reduction in GSH levels leads to the inactivation of

glutathione peroxidase 4 (GPX4), an enzyme crucial for repairing lipid peroxides. The

accumulation of lipid reactive oxygen species (ROS) ultimately results in cell death.
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Caption: Potential mechanism of ferroptosis induction by 2-(trifluoromethyl)benzimidazole

derivatives.

Antimicrobial and Antiparasitic Activities
Derivatives of 2-(trifluoromethyl)-1H-benzimidazole have demonstrated significant activity

against a range of protozoan parasites and bacteria. The proposed mechanisms of action,

while not fully elucidated for all pathogens, often involve the disruption of key cellular

processes.

A general experimental workflow for screening the antimicrobial activity of a compound like

CAS 175135-15-6 would typically involve determining the minimum inhibitory concentration

(MIC) against various microbial strains.

Prepare stock solution of
CAS 175135-15-6

Serial dilution of the compound
in microtiter plates

Inoculate with microbial culture
(bacteria or fungi)

Incubate under appropriate conditions

Observe for visible growth inhibition

Determine Minimum Inhibitory
Concentration (MIC)
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Click to download full resolution via product page

Caption: Experimental workflow for determining Minimum Inhibitory Concentration (MIC).

Conclusion and Future Directions
CAS number 175135-15-6, or 2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)-benzimidazole,

represents a promising, yet underexplored, chemical entity. While direct biological data is

currently unavailable, its structural features place it within a class of compounds with significant

therapeutic potential. The trifluoromethyl benzimidazole scaffold has proven to be a versatile

core for the development of anticancer, antimicrobial, and antiparasitic agents.

Future research should focus on the synthesis and biological evaluation of derivatives of CAS

175135-15-6. Screening these new compounds against a panel of cancer cell lines, pathogenic

microbes, and parasites could uncover novel therapeutic leads. Mechanistic studies would then

be crucial to elucidate the specific signaling pathways and molecular targets involved. The

information presented in this guide provides a foundational framework for initiating such

research endeavors.

To cite this document: BenchChem. [In-Depth Technical Guide: CAS Number 175135-15-6].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063137#cas-number-175135-15-6-properties-and-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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